Cas no 2138271-42-6 (2H-1,2,3-Triazol-4-amine, 2-[3-(methylthio)propyl]-)

• Product Name: 2H-1,2,3-Triazol-4-amine, 2-[3-(methylthio)propyl]-
• CAS No: 2138271-42-6
• MF: C₆H₁₂N₄S
• MW: 172.251278877258
• CID: 5300563
• Update Time: 2025-05-25

2H-1,2,3-Triazol-4-amine, 2-[3-(methylthio)propyl]- Chemical and Physical Properties

Names and Identifiers

• 2H-1,2,3-Triazol-4-amine, 2-[3-(methylthio)propyl]-

• Inchi： 1S/C6H12N4S/c1-11-4-2-3-10-8-5-6(7)9-10/h5H,2-4H2,1H3,(H2,7,9)
• InChI Key： GTKGIFXOJRHCLT-UHFFFAOYSA-N
• SMILES： N1=CC(N)=NN1CCCSC

Additional information on 2H-1,2,3-Triazol-4-amine, 2-[3-(methylthio)propyl]-

2H-1,2,3-Triazol-4-amine, 2-[3-(methylthio)propyl]-

The compound 2H-1,2,3-Triazol-4-amine, 2-[3-(methylthio)propyl]- (CAS No. 2138271-42-6) is a heterocyclic amine derivative with a triazole ring and a methylthio-substituted propyl group. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. The triazole ring is a five-membered aromatic heterocycle containing three nitrogen atoms, which imparts high stability and reactivity to the molecule. The presence of the methylthio group further enhances its versatility, making it a valuable building block in organic synthesis.

Recent studies have highlighted the role of triazole derivatives in medicinal chemistry, particularly as scaffolds for drug design. The methylthio group in this compound has been shown to exhibit interesting biological activities, including antioxidant and anti-inflammatory properties. Researchers have explored its potential as a lead compound for developing novel therapeutic agents targeting chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

In materials science, triazole-based compounds have found applications in the development of advanced materials such as polymers and coordination polymers. The methylthio substitution in this compound provides additional functionality, enabling the formation of robust networks with tailored mechanical and electronic properties. For instance, studies have demonstrated its ability to act as a versatile linker in metal-organic frameworks (MOFs), enhancing their stability and porosity.

The synthesis of 2H-1,2,3-Triazol-4-amine, 2-[3-(methylthio)propyl]- involves a combination of nucleophilic substitution and cyclization reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. Green chemistry approaches, such as the use of microwave-assisted synthesis and biocatalysts, have also been explored to minimize environmental impact while maintaining high yields.

From an analytical standpoint, the compound's structure has been thoroughly characterized using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and IR (Infrared Spectroscopy). These studies have provided insights into its conformational flexibility and intermolecular interactions. Computational chemistry methods have also been employed to predict its electronic properties and reactivity under various conditions.

In conclusion, 2H-1,2,3-Triazol-4-amine, 2-[3-(methylthio)propyl]- is a versatile compound with promising applications across multiple disciplines. Its unique combination of structural features makes it an attractive candidate for further research and development in areas ranging from drug discovery to materials science. As ongoing studies continue to uncover new facets of its chemistry and biology, this compound is poised to play an increasingly important role in modern chemical research.